tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate
Overview
Description
“tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate” is a chemical compound with the molecular formula C14H20N2O2 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate” includes a four-membered azetidine ring, an aromatic phenyl ring, and an amino group . The compound contains a total of 40 bonds, including 20 non-H bonds, 7 multiple bonds, 4 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 four-membered ring, 1 six-membered ring, 1 (thio-) carbamate (aliphatic), 1 primary amine (aromatic), 1 ether (aromatic), and 1 Azetidine .Physical And Chemical Properties Analysis
“tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate” is a solid substance . It should be stored under inert gas (nitrogen or Argon) at 2–8 °C . The compound has a molecular weight of 248.32 .Scientific Research Applications
Overview of tert-Butyl Compounds in Research
Tert-butyl compounds, including tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate, have been extensively studied for their various industrial and biological applications. Although specific studies on tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate were not directly found, insights into the broader category of tert-butyl compounds and related structures offer valuable information on potential research applications and scientific interests.
Environmental and Health Implications
A significant area of research involving tert-butyl compounds focuses on their environmental occurrence, human exposure, and potential health implications. For example, synthetic phenolic antioxidants (SPAs), which include tert-butyl compounds, are used to retard oxidative reactions in products, extending their shelf life. These compounds have been detected in various environmental matrices and human tissues, indicating widespread exposure. Concerns have been raised regarding their potential hepatic toxicity, endocrine-disrupting effects, and carcinogenicity, prompting calls for the development of SPAs with lower toxicity and environmental impact (Liu & Mabury, 2020).
Synthesis and Applications in N-Heterocycles
Tert-butyl compounds are pivotal in the synthesis of N-heterocycles, serving as chiral auxiliaries in stereoselective syntheses. The use of tert-butanesulfinamide, closely related to tert-butyl compounds, exemplifies the methodology for creating structurally diverse piperidines, pyrrolidines, azetidines, and their derivatives. These compounds are integral to natural products and pharmaceuticals, highlighting the role of tert-butyl derivatives in medicinal chemistry (Philip et al., 2020).
Antioxidant and Biological Activities
The search for natural antioxidants and biologically active compounds has led to the investigation of tert-butyl derivatives. For instance, natural neo acids and neo alkanes, which include tert-butyl units, show promise as antioxidants, anticancer, antimicrobial, and antibacterial agents. This research underscores the potential of tert-butyl derivatives in various industries, including pharmaceuticals and cosmetics (Dembitsky, 2006).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has been assigned the GHS07 pictogram, with the signal word “Warning”. The hazard statements associated with the compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate involves the reaction of tert-butyl 3-bromoazetidine-1-carboxylate with 4-aminophenol in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl 3-bromoazetidine-1-carboxylate", "4-aminophenol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-bromoazetidine-1-carboxylate and 4-aminophenol in a suitable solvent (e.g. DMF, DMSO)", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours", "Step 3: Purify the crude product by column chromatography using a suitable eluent (e.g. ethyl acetate/hexanes)", "Step 4: Characterize the product by various spectroscopic techniques (e.g. NMR, IR, MS)" ] } | |
CAS RN |
643087-88-1 |
Product Name |
tert-butyl 3-(4-aminophenoxy)azetidine-1-carboxylate |
Molecular Formula |
C14H20N2O3 |
Molecular Weight |
264.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
